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Compound Name: Asperlactone

Cat. No.: B158665 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for Asperlactone,

a secondary metabolite produced by various fungi of the Aspergillus genus, notably Aspergillus

ochraceus and Aspergillus melleus.[1] This document is intended to serve as a comprehensive

resource, presenting Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data

in a structured format, detailing the experimental protocols for their acquisition, and visualizing

the biosynthetic pathway of this compound.

Spectroscopic Data of Asperlactone
The structural elucidation of Asperlactone, with the molecular formula C₉H₁₂O₄, has been

primarily achieved through NMR and MS techniques.[1] The following tables summarize the

key quantitative data obtained from these analyses.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful analytical tool for determining the structure of organic

molecules. The ¹H and ¹³C NMR data provide detailed information about the carbon skeleton

and the chemical environment of the constituent atoms. While a complete, explicitly published

table of all chemical shifts for Asperlactone is not readily available in a single source,

biosynthetic studies have utilized ¹³C NMR to investigate its formation.[2][3]

Table 1: ¹H NMR Spectroscopic Data for Asperlactone
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Proton
Chemical Shift (δ)

[ppm]
Multiplicity

Coupling Constant

(J) [Hz]

Data not available in a

consolidated table

from the search

results.

Table 2: ¹³C NMR Spectroscopic Data for Asperlactone

Carbon Chemical Shift (δ) [ppm]

Data not available in a consolidated table from

the search results.

Note: The absence of consolidated NMR data in the provided search results prevents the

population of these tables. Further targeted literature review is required to obtain these specific

values.

Mass Spectrometry (MS)
Mass spectrometry is employed to determine the molecular weight and elemental composition

of a compound, as well as to gain structural information through fragmentation analysis. For

Asperlactone, High-Resolution Electrospray Ionization Mass Spectrometry (HR-ESI-MS) is a

common technique.

Table 3: Mass Spectrometry Data for Asperlactone
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Parameter Value

Molecular Formula C₉H₁₂O₄

Molecular Weight 184.19 g/mol [1]

Exact Mass 184.07355886 Da

Key Fragmentation Peaks (m/z)

Specific fragmentation data for Asperlactone is

not detailed in the provided search results.

General fragmentation patterns for five-

membered lactones often involve the loss of CO

and/or H₂O.

Experimental Protocols
The following sections describe the general methodologies for the isolation of Asperlactone
and its analysis by NMR and MS, based on common practices for fungal secondary

metabolites.

Isolation and Purification of Asperlactone
The isolation of Asperlactone typically involves the cultivation of an appropriate Aspergillus

strain, followed by extraction and chromatographic purification of the secondary metabolites.

Figure 1: General Workflow for Asperlactone Isolation
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Caption: A generalized workflow for the isolation of Asperlactone from fungal cultures.

NMR Spectroscopic Analysis
For structural elucidation, NMR spectra are recorded on a high-field spectrometer.

Protocol:
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Sample Preparation: A purified sample of Asperlactone is dissolved in a deuterated solvent

(e.g., CDCl₃ or DMSO-d₆).

Data Acquisition: ¹H, ¹³C, and various 2D NMR experiments (e.g., COSY, HSQC, HMBC) are

performed.

Data Processing: The acquired data is processed using appropriate software to obtain the

final spectra.

Mass Spectrometric Analysis
HR-ESI-MS is typically used to obtain accurate mass and fragmentation data.

Protocol:

Sample Preparation: A solution of the purified compound is prepared in a suitable solvent

(e.g., methanol or acetonitrile).

Infusion: The sample is introduced into the mass spectrometer via direct infusion or coupled

with a liquid chromatography system.

Data Acquisition: Mass spectra are acquired in both full scan mode to determine the

molecular ion and in tandem MS (MS/MS) mode to study the fragmentation patterns.

Biosynthetic Pathway of Asperlactone
Asperlactone is a polyketide, biosynthesized from acetate units. The proposed biosynthetic

pathway involves the formation of a linear polyketide chain, which then undergoes a series of

enzymatic modifications, including cyclization and oxidation, to form the final lactone structure.

Figure 2: Proposed Biosynthetic Pathway of Asperlactone

Precursors Polyketide Synthesis Post-PKS Modifications Final Product

Acetate Units Linear Polyketide
Intermediate

Polyketide Synthase Cyclization & Rearrangement Epoxidation Asperlactone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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